Cas no 89159-00-2 (5-amino-1-pentyl-1H-Pyrazole-4-carbonitrile)

• Product Name: 5-amino-1-pentyl-1H-Pyrazole-4-carbonitrile
• CAS No: 89159-00-2
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• CID: 610090
• PubChem ID: 10921082
• Update Time: 2025-04-19

5-amino-1-pentyl-1H-Pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-pentyl-1H-Pyrazole-4-carbonitrile
• 1H-Pyrazole-4-carbonitrile, 5-amino-1-pentyl-
• 5-amino-1-pentylpyrazole-4-carbonitrile
• SCHEMBL2073708
• DTXSID80448360
• 89159-00-2
• 5-Amino-1-pentyl-4-cyanopyrazole
• GSWDIGMRMLMABI-UHFFFAOYSA-N
• 5-Amino-4-cyano-1-(n-pentyl)pyrazole

• Inchi： 1S/C9H14N4/c1-2-3-4-5-13-9(11)8(6-10)7-12-13/h7H,2-5,11H2,1H3
• InChI Key： GSWDIGMRMLMABI-UHFFFAOYSA-N
• SMILES： N1(C(=C(C#N)C=N1)N)CCCCC

Computed Properties

• Exact Mass: 178.121846464g/mol
• Monoisotopic Mass: 178.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.6Ų